1-[6-(trifluoromethyl)pyridin-3-yl]piperazine

• Molecular Formula: C10H12F3N3
• Molecular Weight: 231.22 g/mol
• IUPAC Name: 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine
• InChI: InChI=1S/C10H12F3N3/c11-10(12,13)9-2-1-8(7-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
• InChI Key: FCNLATMNOJLXID-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CN=C(C=C2)C(F)(F)F

Description

1-[6-(trifluoromethyl)pyridin-3-yl]piperazine is a chemical compound that features a piperazine ring substituted with a trifluoromethyl group on a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine typically involves the reaction of 6-trifluoromethylpyridine with piperazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and may require a catalyst to facilitate the reaction. The reaction conditions, including temperature and time, are optimized to achieve high yield and purity of the product .

Industrial Production Methods: Industrial production of 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts, and the reaction is carried out in large reactors. The product is then purified using techniques such as distillation or crystallization to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where the trifluoromethyl group or the piperazine ring is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a hydroxylated derivative, while reduction may produce a de-trifluoromethylated product .

Scientific Research Applications

1-[6-(trifluoromethyl)pyridin-3-yl]piperazine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, or it may inhibit or activate specific enzymes. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-[6-(trifluoromethyl)pyridin-3-yl]piperazine can be compared with other similar compounds such as:

Piperazine: A simpler structure without the trifluoromethyl group, used in various pharmaceutical applications.

Trifluoromethylpyridine: Lacks the piperazine ring but shares the trifluoromethyl group, used in organic synthesis.

Piperidine: Similar to piperazine but with a different ring structure, used in medicinal chemistry.

The uniqueness of 1-[6-(trifluoromethyl)pyridin-3-yl]piperazine lies in its combination of the trifluoromethyl group and the piperazine ring, which imparts unique chemical and biological properties .